Cas no 1807310-55-9 (Ethyl 3-cyano-5-formyl-2-nitrobenzoate)

• Product Name: Ethyl 3-cyano-5-formyl-2-nitrobenzoate
• CAS No: 1807310-55-9
• MF: C₁₁H₈N₂O₅
• MW: 248.19162273407
• CID: 4955737
• Update Time: 2023-08-23

Ethyl 3-cyano-5-formyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-formyl-2-nitrobenzoate

• Inchi： 1S/C11H8N2O5/c1-2-18-11(15)9-4-7(6-14)3-8(5-12)10(9)13(16)17/h3-4,6H,2H2,1H3
• InChI Key： XKMAXRPBQJHGQJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=O)C=C(C#N)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 1.2
• Topological Polar Surface Area: 113